Cas no 2580243-65-6 (3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-fluoro-3-azabicyclo3.2.1octane-1-carboxylic acid)

• Product Name: 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-fluoro-3-azabicyclo3.2.1octane-1-carboxylic acid
• CAS No: 2580243-65-6
• MF: C₂₃H₂₂FNO₄
• MW: 395.423490047455
• CID: 5662712
• PubChem ID: 165895295
• Update Time: 2025-06-07

3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-fluoro-3-azabicyclo3.2.1octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylic acid
• 2580243-65-6
• EN300-27731549
• 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-fluoro-3-azabicyclo3.2.1octane-1-carboxylic acid

• Inchi： 1S/C23H22FNO4/c24-23-10-9-22(12-23,20(26)27)13-25(14-23)21(28)29-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19H,9-14H2,(H,26,27)
• InChI Key： SVBQNSMTINQXMZ-UHFFFAOYSA-N
• SMILES： FC12CN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CC(C(=O)O)(CC1)C2

Computed Properties

• Exact Mass: 395.15328635g/mol
• Monoisotopic Mass: 395.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-fluoro-3-azabicyclo3.2.1octane-1-carboxylic acid

Introduction to 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-fluoro-3-azabicyclo3.2.1octane-1-carboxylic acid (CAS No. 2580243-65-6)

3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-fluoro-3-azabicyclo3.2.1octane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2580243-65-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its bicyclic structure, which incorporates a fluorinated azabicycloalkane core conjugated with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique architectural features of this molecule make it a promising candidate for further exploration in drug discovery and molecular recognition applications.

The bicyclo3.2.1octane scaffold in this compound is particularly noteworthy due to its rigid three-membered nitrogen-containing ring system, which can serve as a privileged structure in medicinal chemistry. This bicyclic motif is often employed in the design of bioactive molecules because it can mimic natural product scaffolds and provide enhanced binding affinity to biological targets. The presence of a fluoro substituent at the 5-position further enhances the pharmacological potential of this compound, as fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological receptors.

The Fmoc protecting group at the 1-position of the carboxylic acid moiety is another critical feature of this compound. Fmoc is widely used in peptide synthesis and other organic transformations where selective protection and deprotection are required. In the context of this molecule, the Fmoc group may serve as a handle for further functionalization or as a means to control reactivity during synthetic pathways. This protective group is particularly valuable in multi-step synthetic routes where orthogonal protection strategies are necessary to achieve high yields and purity.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated heterocycles in drug design. Studies have demonstrated that the introduction of fluorine atoms into bicyclic structures can lead to improved pharmacokinetic properties, such as increased solubility and reduced metabolic clearance. The fluorinated azabicycloalkane core in 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-fluoro-3-azabicyclo3.2.1octane-1-carboxylic acid aligns well with these trends, making it an attractive scaffold for developing novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) moiety also contributes to the overall electronic properties of the molecule, which can influence its interactions with biological targets. Fluorene-based groups are known for their rigidity and hydrophobicity, which can enhance binding affinity and stability within protein binding pockets. Additionally, the Fmoc group can be easily removed under mild acidic conditions, allowing for selective deprotection during synthetic workflows.

In the realm of medicinal chemistry, bicyclo3.2.1octane derivatives have been extensively studied due to their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The combination of a fluorine atom and an azabicycloalkane scaffold provides a unique set of physicochemical properties that can be exploited for designing targeted therapies. For instance, fluorine substitution has been shown to improve receptor binding affinity by modulating electronic distributions and steric interactions.

Recent research has also explored the use of fluorinated heterocycles in the development of enzyme inhibitors and receptor modulators. The structural rigidity provided by the bicyclo3.2.1octane core allows for precise tuning of molecular shape and size, which is crucial for achieving high specificity against biological targets. Furthermore, the presence of both fluorine and nitrogen atoms offers multiple interaction points with biological systems, enhancing overall binding efficacy.

The synthesis of 3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-fluoro-3-azabicyclo3.2.1octane-1-carboxylic acid presents unique challenges due to its complex architecture but also offers opportunities for innovation in synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have been employed to construct the bicyclic core efficiently. Additionally, modern spectroscopic methods like NMR spectroscopy and mass spectrometry play a crucial role in characterizing the structure and purity of this compound.

The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their favorable pharmacokinetic profiles and improved therapeutic efficacy. The fluorinated azabicycloalkane scaffold exemplified by CAS No 2580243-65-6 represents a cutting-edge approach in drug discovery, leveraging structural motifs that have demonstrated success in clinical trials and commercial drugs.

In conclusion,3-{(9H-fluoren-9-yl)methoxycarbonyl}-5-fluoro-3-azabicyclo3.2.1octane-1-carboxylic acid (CAS No 2580243-65-6) is a multifaceted compound with significant potential in pharmaceutical research and development。 Its unique structural features， including the bicyclo3。2。1octane core， fluoro substituent，and Fmoc protecting group, make it an attractive candidate for further exploration。 As computational methods continue to advance，the design and optimization of such complex molecules will become more efficient，accelerating the discovery pipeline for novel therapeutic agents。